Cas no 14507-19-8 (Lanthanum(III) hydroxide)

Lanthanum(III) hydroxide (La(OH)₃) is an inorganic compound consisting of lanthanum cations and hydroxide anions. It is a white, crystalline solid with low solubility in water, making it useful in applications requiring controlled lanthanum release. The compound exhibits high thermal stability and is often employed as a precursor for synthesizing other lanthanum-based materials, such as oxides or phosphors. Its strong affinity for phosphate ions makes it valuable in water treatment for phosphate removal. Additionally, La(OH)₃ is utilized in catalysts, ceramics, and electronic materials due to its unique chemical and physical properties. The compound is typically handled under controlled conditions to prevent moisture absorption or decomposition.
Lanthanum(III) hydroxide structure
Lanthanum(III) hydroxide structure
Product Name:Lanthanum(III) hydroxide
CAS No:14507-19-8
MF:H6LaO3
MW:192.95134305954
MDL:MFCD00016160
CID:87352
PubChem ID:24868325
Update Time:2025-10-28

Lanthanum(III) hydroxide Chemical and Physical Properties

Names and Identifiers

    • Lanthanum hydroxide hydrate
    • LanthanumhydroxidehydrateREOwhitepowder
    • Lanthanum hydroxide
    • Lanthanum (III) hydroxide
    • lanthanum trihydrate
    • lanthanum trihydroxide
    • LanthanuM hydroxid
    • Lanthanum trihydoxide
    • lanthanum(3+) trihydroxide
    • lanthanumhydroxide(la(oh)3)
    • Lanthanum(III) hydroxide
    • LANTHANUM HYDROXIDE, 99.9%
    • LANTHANUM HYDROXIDE, 99.95%
    • Lanthanum hydroxide (VAN)
    • La(OH)3
    • YXEUGTSPQFTXTR-UHFFFAOYSA-K
    • V0899
    • Lanthanum hydroxide (La(OH)3)
    • EINECS 238-510-2
    • MFCD00016160
    • Lanthanum(3+) hydroxide
    • Lanthanum(III) hydroxide, 99.9% trace metals basis
    • Lanthanum(III) hydroxide, anhydrous (99.9%-La) (REO)
    • UNII-7PTY21U5YN
    • 14507-19-8
    • EC 238-510-2
    • trihydroxylanthanum
    • lanthanum;trihydrate
    • DTXSID5065778
    • CS-0111691
    • Lanthanum(III) hydroxide 99.99%
    • LANTHANUM HYDROXIDE, 99.95%LANTHANUM HYDROXIDE, 99.95%LANTHANUM HYDROXIDE, 99.95%LANTHANUM HYDROXIDE, 99.95%
    • MDL： MFCD00016160
    • Inchi： 1S/La.3H2O/h;3*1H2
    • InChI Key： CMGJQFHWVMDJKK-UHFFFAOYSA-N
    • SMILES： [La].O.O.O

Computed Properties

  • Exact Mass: 191.93868
  • Monoisotopic Mass: 189.914567
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3

Experimental Properties

  • Color/Form: White solid, insoluble in water, easy to absorb CO2 in air, decomposes before reaching the melting point when heated, and the decomposition temperature is 260 ℃.
  • Density: 4.4 g/cm3
  • Melting Point: decomposes [STR93]
  • Boiling Point: 100°Cat760mmHg
  • Flash Point: °C
  • Solubility: Insoluble in water. Soluble in strong acids.
  • Water Partition Coefficient: Insoluble in water. Soluble in strong acids.
  • PSA: 94.5
  • LogP: -0.53040
  • Solubility: Soluble

Lanthanum(III) hydroxide Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3262 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： 26-27-36/37/39-45
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26-S27-S36/37/39-S45
  • TSCA：Yes
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

Lanthanum(III) hydroxide Customs Data

  • HS CODE：2846901020

Lanthanum(III) hydroxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0161519239- 50g
Lanthanum(III) hydroxide
 14507-19-8 99.9%
50g
 ¥ 178.8 2021-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
93-5711-10g
Lanthanum(III) hydroxide
 14507-19-8 anhydrous(99.9%-La)(REO)
10g
 342.0CNY 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
93-5711-50g
Lanthanum(III) hydroxide
 14507-19-8 anhydrous(99.9%-La)(REO)
50g
 1382.0CNY 2021-07-08
Apollo Scientific
IN2140-50g
Lanthanum(III) hydroxide
 14507-19-8 99.99%
50g
 £78.00 2025-02-19
Apollo Scientific
IN2140-250g
Lanthanum(III) hydroxide
 14507-19-8 99.99%
250g
 £149.00 2025-02-19
abcr
AB211116-50 g
Lanthanum(III) hydroxide, 99.95% (REO); .
 14507-19-8 99.95%
50 g
 €88.30 2023-07-20
abcr
AB211116-250 g
Lanthanum(III) hydroxide, 99.95% (REO); .
 14507-19-8 99.95%
250 g
 €185.00 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L36980-100g
LANTHANUM HYDROXIDE
 14507-19-8 99.9% metals basis
100g
 ¥128.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
L36980-500g
LANTHANUM HYDROXIDE
 14507-19-8 99.9% metals basis
500g
 ¥398.0 2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L812379-2.5kg
Lanthanum hydroxide
 14507-19-8 99.9% metals basis
2.5kg
 2,216.00 2021-05-17

Lanthanum(III) hydroxide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14507-19-8)氢氧化镧
Order Number:LE25940067
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:54
Price ($):discuss personally
Email:18501500038@163.com

Lanthanum(III) hydroxide Related Literature

Related Categories

14507-19-8 (Lanthanum(III) hydroxide) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14507-19-8)氢氧化镧
LE25940067
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email